![molecular formula C20H23BrN2O4S B3010460 2-bromo-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide CAS No. 922124-17-2](/img/structure/B3010460.png)
2-bromo-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound "2-bromo-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzenesulfonamide" is a chemically synthesized molecule that appears to be related to the class of benzenesulfonamides. These compounds are known for their diverse biological activities and are often explored for their potential as therapeutic agents. The structure suggests the presence of a bromine atom, a benzenesulfonamide moiety, and a tetrahydrobenzo[b][1,4]oxazepine ring, which is a seven-membered heterocyclic compound containing nitrogen and oxygen atoms.
Synthesis Analysis
The synthesis of related compounds has been described in the literature. For instance, the N-alkylation of 2-azidobenzenesulfonamide with alkyl halides can lead to the formation of various heterocyclic compounds, including pyrrolobenzothiadiazepines . Similarly, the reaction of N-benzoyl-2-(cyclohex-2-en-1-yl)aniline with halogens has been shown to yield hexahydrocarbazoles and hexahydrodibenzoxazepines . These methods involve intramolecular cyclization and halogenation reactions, which are likely relevant to the synthesis of the compound .
Molecular Structure Analysis
The molecular structure of benzenesulfonamides and related heterocycles is characterized by the presence of aromatic rings and heteroatoms that can influence the electronic distribution and reactivity of the molecule. The tetrahydrobenzo[b][1,4]oxazepine ring system in the compound suggests a rigid structure that could impact its binding to biological targets .
Chemical Reactions Analysis
Benzenesulfonamides can undergo various chemical reactions, including aminohydroxylation and N-alkylation, which are key steps in the synthesis of more complex heterocyclic systems . The presence of a bromine atom in the compound indicates that it could be used as a substrate for further substitution reactions, potentially leading to a wide range of derivatives with varied biological activities.
Physical and Chemical Properties Analysis
While the specific physical and chemical properties of "this compound" are not detailed in the provided papers, related benzenesulfonamides are generally known for their solid-state stability and potential to form crystalline structures. The presence of a bromine atom and a benzenesulfonamide group could influence the compound's solubility, melting point, and ability to engage in hydrogen bonding, which are important factors in drug design and pharmacokinetics .
Scientific Research Applications
1. Photodynamic Therapy
Research indicates that benzenesulfonamide derivatives, similar in structure to the specified compound, show potential in photodynamic therapy, particularly for cancer treatment. These compounds demonstrate good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, essential for Type II mechanisms in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).
2. Photosensitizer in Cancer Treatment
Benzenesulfonamide derivatives containing Schiff base groups have been investigated for their properties as potential photosensitizers in photodynamic therapy, an alternative therapy in cancer treatment. These compounds exhibit favorable properties like good solubility in common solvents, monomeric species, and adequate fluorescence and photostability (Öncül, Öztürk, & Pişkin, 2022).
3. Potential in Nonlinear Optical Applications
Benzimidazole-tethered oxazepine heterocyclic hybrids, which share structural similarities with the given compound, have shown promise in nonlinear optical (NLO) applications. These compounds have been synthesized and studied for their molecular structures, charge distributions, and NLO properties, indicating their potential use in technological applications (Almansour et al., 2016).
4. Photocatalytic Applications
Some studies have explored the use of benzenesulfonamide derivatives as photocatalysts. These compounds, due to their spectroscopic, photophysical, and photochemical properties, are suitable for photocatalytic applications, potentially in environmental or industrial processes (Öncül, Öztürk, & Pişkin, 2021).
5. Formation of Novel Fused Oxazapolycyclic Skeletons
Research into similar benzenesulfonamide derivatives has led to the formation of unique oxazapolycyclic structures. These structures demonstrate strong blue emission in certain solvents, indicating their potential use in materials science and photophysical studies (Petrovskii et al., 2017).
6. Synthesis of Kinase Inhibitors
The benzoxazepine core, a component of the specified compound, is present in several kinase inhibitors, including mTOR inhibitors. Research in this area focuses on developing scalable synthesis methods for these compounds, which have significant pharmaceutical applications (Naganathan et al., 2015).
properties
IUPAC Name |
2-bromo-N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23BrN2O4S/c1-4-11-23-16-10-9-14(12-17(16)27-13-20(2,3)19(23)24)22-28(25,26)18-8-6-5-7-15(18)21/h5-10,12,22H,4,11,13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTJLLVQMSHRRCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C2=C(C=C(C=C2)NS(=O)(=O)C3=CC=CC=C3Br)OCC(C1=O)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23BrN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
467.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.